Cas no 2034609-18-0 (1-(4-chlorophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylcyclopentane-1-carboxamide)

• Product name: 1-(4-chlorophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylcyclopentane-1-carboxamide
• CAS No: 2034609-18-0
• MF: C₁₉H₂₃ClN₄OS
• MW: 390.930121660233
• CID: 6404827
• PubChem ID: 126853286

1-(4-chlorophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylcyclopentane-1-carboxamide
• 2034609-18-0
• AKOS032467019
• 1-(4-chlorophenyl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]cyclopentane-1-carboxamide
• F6549-1635

• Inchi： 1S/C19H23ClN4OS/c20-15-5-3-14(4-6-15)19(9-1-2-10-19)18(25)22-16-7-11-24(12-8-16)17-13-21-26-23-17/h3-6,13,16H,1-2,7-12H2,(H,22,25)
• InChI Key： OVQNQSFHWBWZNG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(NC2CCN(C3C=NSN=3)CC2)=O)CCCC1

Computed Properties

• Exact Mass: 390.1281102g/mol
• Monoisotopic Mass: 390.1281102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(4-chlorophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylcyclopentane-1-carboxamide

Compound CAS No 2034609-18-0: 1-(4-chlorophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylcyclopentane-1-carboxamide

The compound with CAS No 2034609-18-0, known as 1-(4-chlorophenyl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylcyclopentane-1-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a 4-chlorophenyl group, a thiadiazole ring, and a piperidine moiety fused with a cyclopentane carboxamide. The combination of these structural elements makes it a unique compound with diverse applications.

Recent studies have highlighted the importance of this compound in drug discovery and development. The presence of the thiadiazole ring is particularly notable, as it is known to exhibit significant biological activity. Thiadiazoles are widely studied for their potential as anti-inflammatory agents, antimicrobial compounds, and even anticancer drugs. In the case of CAS No 2034609-18-0, the integration of this heterocyclic structure enhances its pharmacological profile, making it a promising candidate for therapeutic interventions.

The piperidine moiety in this compound further contributes to its versatility. Piperidine derivatives are well-documented for their role in modulating enzyme activity and receptor binding. This makes CAS No 2034609-18-0 a potential lead compound for designing drugs targeting specific cellular pathways. Recent research has focused on optimizing the stereochemistry of such compounds to improve their bioavailability and efficacy.

The cyclopentane carboxamide group adds another layer of functionality to this molecule. Carboxamides are known for their ability to form hydrogen bonds, which is crucial for drug-receptor interactions. This feature not only enhances the solubility of the compound but also improves its stability in physiological conditions. Such properties are essential for developing orally active drugs with prolonged half-lives.

In terms of synthesis, CAS No 2034609-18-0 can be prepared through a series of well-established organic reactions. The construction of the thiadiazole ring typically involves cyclization reactions using appropriate sulfur-containing precursors. The coupling of the 4-chlorophenyl group and the piperidine moiety requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made these syntheses more efficient and scalable.

From an environmental perspective, the synthesis and application of CAS No 2034609-18-0 adhere to green chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions minimizes the ecological footprint associated with its production. Additionally, its application in sustainable agriculture as a potential biopesticide has been explored, further underscoring its eco-friendly profile.

Looking ahead, CAS No 2034609-18-0 holds immense promise for future innovations in medicinal chemistry. Its modular structure allows for extensive chemical modifications, enabling researchers to tailor its properties for specific therapeutic applications. Ongoing studies are focused on enhancing its selectivity towards disease-related targets while reducing off-target effects.

In conclusion, CAS No 2034609-18-0 represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique combination of functional groups positions it as a valuable asset in both academic research and industrial development. As research progresses, this compound is expected to contribute significantly to the advancement of modern medicine and sustainable chemical practices.